Cas no 1956341-34-6 (Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate)

Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate is a specialized organic salt combining dicyclohexylamine with a functionalized thienothiophene carboxylate moiety. This compound is notable for its potential applications in organic electronics and conductive materials due to the electron-rich thienothiophene core, which enhances charge transport properties. The dicyclohexylamine component improves solubility and processability in nonpolar solvents, facilitating thin-film deposition. Its stable crystalline structure and tunable electronic characteristics make it suitable for use in semiconductor research, particularly in the development of organic field-effect transistors (OFETs) and photovoltaic devices. The compound's synthetic versatility allows for further derivatization to optimize performance in targeted applications.
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate structure
1956341-34-6 structure
Product Name:Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
CAS No:1956341-34-6
MF:C19H29NO2S2
MW:367.569062948227
CID:5221524
Update Time:2025-10-21

Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
    • Inchi: 1S/C12H23N.C7H6O2S2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;8-7(9)5-1-4-2-10-3-6(4)11-5/h11-13H,1-10H2;1H,2-3H2,(H,8,9)
    • InChI Key: PKEUUYGTORAFGW-UHFFFAOYSA-N
    • SMILES: N(C1CCCCC1)C1CCCCC1.C(C1SC2CSCC=2C=1)(=O)O

Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM513571-1g
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
1956341-34-6 97%
1g
$485 2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD435186-1g
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
1956341-34-6 97%
1g
¥3402.0 2023-03-12

Additional information on Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate

Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate: A Comprehensive Overview

The compound Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate (CAS No. 1956341-34-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as amides, specifically derived from the reaction of dicyclohexylamine with a carboxylic acid derivative. The structure of this compound is characterized by a thiophene ring system fused with a thieno group, creating a bicyclic framework that contributes to its unique chemical properties.

Recent studies have highlighted the importance of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced materials such as conductive polymers and organic semiconductors. The thiophene moiety in the molecule is known to enhance electronic communication between conjugated systems, making it an attractive candidate for applications in optoelectronics and flexible electronics.

In terms of synthesis, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate can be prepared through a variety of methods. One common approach involves the nucleophilic attack of dicyclohexylamine on an activated carboxylic acid derivative. This reaction typically requires mild conditions and can be optimized for scalability in industrial settings. The use of catalysts such as DCC (dicyclohexylcarbodiimide) has been shown to significantly improve the yield and purity of the product.

The application of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate extends beyond materials science into the realm of pharmaceuticals. Recent research has focused on its potential as a drug delivery agent due to its ability to form stable complexes with various therapeutic molecules. The molecule's amphiphilic nature allows it to interact with both hydrophilic and hydrophobic components, making it ideal for encapsulating drugs and improving their bioavailability.

Furthermore, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has opened new avenues for asymmetric catalysis and enantioselective reactions. This property is particularly valuable in the synthesis of chiral compounds used in pharmaceuticals and agrochemicals.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for assessing its environmental impact and developing strategies for waste management.

In conclusion, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate (CAS No. 1956341-34-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.

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